2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide

• Molecular Formula: C14H19FN2O3
• Molecular Weight: 282.31 g/mol
• IUPAC Name: 2-(4-fluorophenoxy)-N-(2-morpholin-4-ylethyl)acetamide
• InChI: InChI=1S/C14H19FN2O3/c15-12-1-3-13(4-2-12)20-11-14(18)16-5-6-17-7-9-19-10-8-17/h1-4H,5-11H2,(H,16,18)
• InChI Key: HLPWXMCPJQPFCK-UHFFFAOYSA-N
• SMILES: C1COCCN1CCNC(=O)COC2=CC=C(C=C2)F

Description

2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide, also known as FPEA, is a chemical compound that has been studied extensively in scientific research. It is a synthetic compound that was first synthesized in the laboratory and has since been used in various research studies.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to a reduction in inflammation and pain, as well as a reduction in the growth and spread of cancer cells.
Biochemical and Physiological Effects:
2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide has also been shown to inhibit the growth and spread of cancer cells in vitro. Additionally, 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide in lab experiments is its synthetic nature, which allows for easy and consistent production. 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide is also relatively stable, which makes it easy to handle and store. However, one of the limitations of using 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide in lab experiments is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide. One area of research is the development of 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide-based therapeutics for the treatment of various diseases. Another area of research is the study of the mechanism of action of 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide, which could lead to the development of more effective treatments. Additionally, the study of the biochemical and physiological effects of 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide could lead to the discovery of new therapeutic targets.

Synthesis Methods

2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide is synthesized in the laboratory using a multi-step process. The first step involves the reaction of 4-fluorophenol with 2-bromoethylacetate in the presence of a base such as potassium carbonate. This reaction results in the formation of 2-(4-fluorophenoxy)ethyl acetate. The second step involves the reaction of 2-(4-fluorophenoxy)ethyl acetate with morpholine in the presence of a base such as sodium hydride. This reaction results in the formation of 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide.

Scientific Research Applications

2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide has been used in various scientific research studies. One of the main areas of research is the study of its potential as a therapeutic agent for various diseases. 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide has been shown to have potential as an anti-inflammatory agent, as well as a potential treatment for cancer and neurological disorders. 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide has also been studied for its potential as a pain reliever.